Cas no 104825-24-3 (Benzoic acid,4-(cyanomethyl)-3-nitro-)

Benzoic acid,4-(cyanomethyl)-3-nitro- structure
104825-24-3 structure
Product Name:Benzoic acid,4-(cyanomethyl)-3-nitro-
CAS No:104825-24-3
MF:C9H6N2O4
MW:206.154942035675
CID:126476
PubChem ID:13570178
Update Time:2025-04-18

Benzoic acid,4-(cyanomethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(cyanomethyl)-3-nitro-
    • Benzoic acid, 4-(cyanomethyl)-3-nitro- (9CI)
    • 4-(Cyanomethyl)-3-nitrobenzoic acid
    • 4-(Cyanomethyl)-3-nitrobenzoicacid
    • 104825-24-3
    • Inchi: 1S/C9H6N2O4/c10-4-3-6-1-2-7(9(12)13)5-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
    • InChI Key: HQHZVVKSBBDASG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(CC#N)=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 206.03278
  • Monoisotopic Mass: 206.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 104.23
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